pyrrolidine-3-carbohydrazide dihydrochloride

• CAS No.: 2731009-88-2
• Molecular Formula: C5H13Cl2N3O
• Molecular Weight: 202.1

Description

Pyrrolidine-3-carbohydrazide dihydrochloride is a chemical compound characterized by the presence of a pyrrolidine ring, a carbohydrazide group, and two hydrochloride ions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of pyrrolidine-3-carbohydrazide dihydrochloride typically involves the reaction of pyrrolidine with carbohydrazide under controlled conditions. The reaction is often carried out in the presence of hydrochloric acid to facilitate the formation of the dihydrochloride salt. The process may involve multiple steps, including the protection and deprotection of functional groups to ensure the desired product is obtained with high purity .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize impurities. The process may include the use of advanced techniques such as continuous flow reactors and automated synthesis systems to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions: Pyrrolidine-3-carbohydrazide dihydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide may be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution reaction.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce reduced derivatives .

Scientific Research Applications

Pyrrolidine-3-carbohydrazide dihydrochloride has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of pyrrolidine-3-carbohydrazide dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Pyrrolidine-2,3-diones: These compounds share the pyrrolidine ring structure but differ in the functional groups attached, leading to distinct chemical and biological properties.

Pyrrolizines: Another class of compounds with a similar core structure but different substituents, resulting in unique activities and applications.

Uniqueness: Pyrrolidine-3-carbohydrazide dihydrochloride is unique due to its specific combination of the pyrrolidine ring and carbohydrazide group, which imparts distinct chemical reactivity and potential biological activities. This uniqueness makes it a valuable compound for various research and industrial applications .